Cas no 651327-71-8 (Butanedioic acid, hydroxy-, 4-butyl ester)

• Product Name: Butanedioic acid, hydroxy-, 4-butyl ester
• CAS No: 651327-71-8
• MF: C₈H₁₃O₅
• MW: 189.185823202133
• CID: 405637
• PubChem ID: 21932778
• Update Time: 2025-04-19

Butanedioic acid, hydroxy-, 4-butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, hydroxy-, 4-butyl ester
• 4-butoxy-3-hydroxy-4-oxobutanoate
• 651327-71-8
• DTXSID20620289

• Inchi： 1S/C8H14O5/c1-2-3-4-13-8(12)6(9)5-7(10)11/h6,9H,2-5H2,1H3,(H,10,11)/p-1
• InChI Key： LIEWIHQESDHHTI-UHFFFAOYSA-M
• SMILES： O(C(C(CC(=O)[O-])O)=O)CCCC

Computed Properties

• Exact Mass: 189.07629
• Monoisotopic Mass: 189.07629851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.66